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Compound of Interest

Compound Name: 3,4,5-Trichlorophenylboronic acid

Cat. No.: B151388

CAS Number: 862248-93-9

This technical guide provides an in-depth overview of 3,4,5-Trichlorophenylboronic acid, a
versatile reagent with significant applications in organic synthesis, particularly in the realms of
drug discovery and agrochemical development. This document is intended for researchers,
scientists, and professionals in the field of drug development.

Core Compound Data

3,4,5-Trichlorophenylboronic acid is a valuable building block in synthetic chemistry,
primarily utilized in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds.
Its physical and chemical properties are summarized below.

Property Value Reference
CAS Number 862248-93-9 [11[2]
Molecular Formula CeH4BCIs02 [1]
Molecular Weight 225.27 g/mol

Appearance White to very pale yellow

crystalline powder

Purity Typically =295% [1]

Storage Temperature Room Temperature
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Applications in Synthesis

The primary application of 3,4,5-Trichlorophenylboronic acid is in Suzuki-Miyaura cross-
coupling reactions.[3] This reaction facilitates the formation of biaryl structures, which are
common motifs in pharmaceuticals and agrochemicals. The trichlorophenyl moiety can impart
specific steric and electronic properties to the target molecule, potentially enhancing its
biological activity and metabolic stability.

A notable application is in the synthesis of isoxazoline-class insecticides, such as Lotilaner. A
key intermediate in the synthesis of Lotilaner is 2,2,2-trifluoro-1-(3,4,5-
trichlorophenyl)ethanone.[4][5] This highlights the importance of the 3,4,5-trichlorophenyl
scaffold in the development of modern veterinary medicines.

Experimental Protocols
Representative Suzuki-Miyaura Cross-Coupling
Reaction

This protocol is a representative example of a Suzuki-Miyaura coupling reaction using an aryl
boronic acid like 3,4,5-Trichlorophenylboronic acid. The specific conditions may require
optimization depending on the aryl halide substrate.

Reaction:

Materials:

Aryl halide (Ar-X) (1.0 mmol)

3,4,5-Trichlorophenylboronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(PPhs)4, 0.03 mmol)

Base (e.g., K2COs, 2.0 mmol)

Solvent (e.g., Toluene/Ethanol/Water mixture)

Anhydrous, degassed solvents
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e Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried Schlenk flask, add the aryl halide, 3,4,5-Trichlorophenylboronic acid, and
the base.

o Evacuate and backfill the flask with an inert gas three times.
e Add the palladium catalyst to the flask under the inert atmosphere.
e Add the degassed solvent system to the flask via syringe.

e Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the
reaction is complete (monitored by TLC or GC-MS).

e Cool the reaction mixture to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

e Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to obtain the desired
biaryl compound.

Signaling Pathway and Mechanism of Action

Derivatives of 3,4,5-Trichlorophenylboronic acid, particularly those in the isoxazoline class of
insecticides like Lotilaner, exert their biological effect by targeting the nervous system of
insects. The primary target is the y-aminobutyric acid (GABA)-gated chloride channel.
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In a normal physiological state, the neurotransmitter GABA binds to its receptor on the
postsynaptic neuron, opening the chloride ion channel. The resulting influx of chloride ions
leads to hyperpolarization of the neuronal membrane, which is an inhibitory signal that prevents
the propagation of the nerve impulse. Isoxazoline insecticides, containing the 3,4,5-
trichlorophenyl moiety, act as non-competitive antagonists of these GABA-gated chloride
channels. They bind to a site on the channel, blocking the influx of chloride ions. This disruption
of the normal inhibitory signaling leads to hyperexcitation of the insect's central nervous

system, resulting in paralysis and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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